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Compound of Interest

Compound Name: Chloral

Cat. No.: B1216628

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of
acidified chloral hydrate solutions in microscopy. These solutions are invaluable clearing and
mounting agents, rendering tissues transparent for detailed microscopic examination. Their
high refractive index and ability to dissolve cellular contents, such as starch and chlorophyll,
make them particularly useful in botanical microscopy, mycology, and entomology.[1][2]

Principle of Action

Chloral hydrate solutions facilitate microscopic observation by clearing tissues, a process that
increases their transparency. This is achieved through two primary mechanisms:

» Dissolution of Cellular Contents: Chloral hydrate dissolves intracellular substances like
starch, proteins, and chlorophyll, which can otherwise obstruct the view of cellular structures.
[2] This allows for a clearer observation of cell walls and overall tissue architecture.[1]

o High Refractive Index: These solutions have a high refractive index, which minimizes light
scattering as it passes through the specimen and the mounting medium.[1][3] This results in
improved image clarity, resolution, and an increased depth of field, enabling the visualization
of multiple focal planes within the specimen.[1][4]

Applications
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Acidified chloral hydrate solutions are widely used in various fields:

» Botanical Microscopy: For the identification of plant materials, including herbal preparations,
by clearing leaves, flowers, and pollen grains to observe diagnostic features.[1][2]

e Mycology: In the preparation of permanent whole mounts of fungi.[5]

e Entomology: For mounting small arthropods, such as mites and insects, by clearing their
tissues to reveal key morphological characteristics.[6][7][8]

e Quality Control: In the pharmaceutical and food industries for the microscopic authentication
of herbal products and other raw materials.[1][3]

» Histology and Developmental Biology: To clear tissues for the observation of internal
structures without the need for sectioning.[1][9]

Data Presentation: Composition of Chloral Hydrate-
Based Mounting Media

The following table summarizes the compositions of various commonly used chloral hydrate-
based mounting media.

) Hertwig's .
Component Hoyer's Medium[10] _ Berlese's Fluid[6]
Solution[10]
Chloral Hydrate 200 g 45¢ 160 g
Gum Arabic 30g - 15¢
Distilled Water 50 mL - 20 mL
Glycerin 20 mL 10 mL
Hydrochloric Acid o
25 mL (1 + 8 dilution)
(HCI)
Glucose Syrup - - 10g
Glacial Acetic Acid - - 5mL
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Experimental Protocols
Protocol 1: Preparation of Hoyer's Medium

This medium is particularly useful for mounting mites and other small arthropods, as well as for
preparing slides of bryophytes.[5][10][11]

Materials:

e Chloral Hydrate (200 g)

e Gum Arabic (crystals or flakes) (30 g)
 Distilled Water (50 mL)

e Glycerin (20 mL)

o Beaker

e Magnetic stirrer and stir bar (optional)
» Glass wool

e Funnel

Airtight storage bottle (amber colored is recommended)[12]
Procedure:

 In a beaker, dissolve the gum arabic in the distilled water at room temperature. This may
take one to two days. Using a magnetic stirrer can expedite this process.[5][12] Avoid using
powdered gum arabic as it can be difficult to work with.[5]

e Once the gum arabic is fully dissolved, add the chloral hydrate. Allow the mixture to stand
until the chloral hydrate is completely dissolved.[12]

o Add the glycerin and mix thoroughly.[12]

e Let the mixture stand to allow any sediment to settle.[12]
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« Filter the solution through glass wool using a funnel to remove any remaining impurities.[12]

» Store the final solution in a well-sealed, airtight bottle.[5][12]

Protocol 2: Preparation of Hertwig's Solution

Also known as acidified chloral hydrate-glycerol solution, this is a simpler clearing agent used
for temporary mounts.[10]

Materials:

e Chloral Hydrate (45 Q)

Hydrochloric Acid (HCI)

Glycerin (10 mL)

Distilled Water

Beaker or flask

Procedure:

e Prepare a 1:8 dilution of hydrochloric acid by adding one part concentrated HCI to eight parts
distilled water.

e In a beaker or flask, dissolve the chloral hydrate crystals in 25 mL of the diluted HCI.

e Add 10 mL of glycerin and mix until the solution is homogeneous.

Protocol 3: General Protocol for Clearing and Mounting
Specimens

This protocol provides a general workflow for using chloral hydrate-based solutions for
microscopic slide preparation.

Materials:

e Microscope slides and coverslips
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Specimen (e.g., plant tissue, insect)

Chloral hydrate-based mounting medium (e.g., Hoyer's Medium)

Forceps and dissecting needles

Dropper or pipette

Hot plate (optional)
Procedure:

o Place a small drop of the chloral hydrate-based mounting medium in the center of a clean
microscope slide.

o Transfer the specimen into the drop of medium. If the specimen is dry, it is advisable to
rehydrate it in water before transferring it to the mounting medium.[5]

o Carefully lower a coverslip over the specimen, avoiding the formation of air bubbles.

» For rapid clearing, the slide can be gently heated on a hot plate at a low to medium
temperature (e.g., 60-80°C) for 30-60 seconds, until the solution begins to boil or air bubbles
are expelled from under the coverslip.[1][3]

 Allow the slide to cool and the medium to set. The clearing process may continue for several
hours to days at room temperature.[7]

e The prepared slide can now be observed under a microscope.

Visualizations
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Mounting Medium Preparation

Dissolve Gum Arabic « | Add and Dissolve » | Add Glycerin - . . - P
in Distilled Water > Chloral Hydrate > and Mix »| Filter Solution P Store in Airtight Bottle

Place a drop of mounting
medium on the slide

:

Transfer specimen to the medium

:

Apply coverslip

Optional: Gently heat the slide

Allow to cool and set

Observe under microscope

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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